Cas no 21787-66-6 (Formamide,N-(4,5-dihydro-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)-)

• Product Name: Formamide,N-(4,5-dihydro-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)-
• CAS No: 21787-66-6
• MF: C₆H₄N₂O₂S₂
• MW: 200.238158226013
• CID: 264927
• PubChem ID: 168002
• Update Time: 2025-04-19

Formamide,N-(4,5-dihydro-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(4,5-dihydro-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)-
• VD 846 B
• N-(5-oxo-4H-dithiolo[4,3-b]pyrrol-6-yl)ormamide
• (5-Hydroxy[1,2]dithiolo[4,3-b]pyrrol-6-yl)methanimidic acid
• Antibiotic VD 846 B
• VD 846
• 21787-66-6
• BRN 0519939
• N-(5-Oxo-4,5-dihydro-1,2-dithiolo(4,3-b)pyrrol-6-yl)formamide
• CHEBI:219767
• CHEMBL4641871
• Formamide, N-(5-oxo-4,5-dihydro-1,2-dithiolo(4,3-b)pyrrol-6-yl)-
• VD846
• DTXSID80944397

• Inchi： 1S/C6H4N2O2S2/c9-2-7-4-5-3(1-11-12-5)8-6(4)10/h1-2H,(H,7,9)(H,8,10)
• InChI Key： GXEYRDFCNZTIHI-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC2=CS1)=O)NC=O

Computed Properties

• Exact Mass: 199.97152
• Monoisotopic Mass: 199.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.74
• Boiling Point: 533.5°Cat760mmHg
• Flash Point: 276.4°C
• Refractive Index: 1.789
• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides